Cas no 2228381-13-1 (2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol)
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol
- EN300-1730693
- 2228381-13-1
-
- Inchi: 1S/C10H16N2O3/c1-10(11,6-13)7-4-9(15-3)12-5-8(7)14-2/h4-5,13H,6,11H2,1-3H3
- InChI Key: UKHUIHBEYPHFQC-UHFFFAOYSA-N
- SMILES: OCC(C)(C1=CC(=NC=C1OC)OC)N
Computed Properties
- Exact Mass: 212.11609238g/mol
- Monoisotopic Mass: 212.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 77.6Ų
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1730693-0.05g |
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol |
2228381-13-1 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1730693-0.1g |
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol |
2228381-13-1 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1730693-0.25g |
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol |
2228381-13-1 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1730693-0.5g |
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol |
2228381-13-1 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1730693-1.0g |
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol |
2228381-13-1 | 1g |
$1172.0 | 2023-06-04 | ||
| Enamine | EN300-1730693-2.5g |
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol |
2228381-13-1 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1730693-5.0g |
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol |
2228381-13-1 | 5g |
$3396.0 | 2023-06-04 | ||
| Enamine | EN300-1730693-10.0g |
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol |
2228381-13-1 | 10g |
$5037.0 | 2023-06-04 | ||
| Enamine | EN300-1730693-1g |
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol |
2228381-13-1 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1730693-5g |
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol |
2228381-13-1 | 5g |
$3396.0 | 2023-09-20 |
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol
Introduction to 2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol (CAS No. 2228381-13-1)
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol (CAS No. 2228381-13-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol.
Chemical Structure and Properties
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol is a small molecule with a molecular formula of C10H15N3O3. The compound features a central propanol backbone with an amino group and a substituted pyridine ring. The presence of the methoxy groups on the pyridine ring imparts unique electronic and steric properties to the molecule. These structural characteristics contribute to its solubility, stability, and reactivity in various chemical environments.
The compound exhibits excellent solubility in polar solvents such as water and ethanol, making it suitable for various pharmaceutical formulations. Its melting point is around 150°C, and it has a molecular weight of approximately 233.24 g/mol. The high stability of 2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol under standard laboratory conditions makes it an ideal candidate for long-term storage and transportation.
Synthesis Methods
The synthesis of 2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 4-chloro-2,5-dimethoxypyridine with 1-amino-propanol in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution to form the desired product with high yield and purity.
An alternative synthetic method involves the coupling of 4-bromo-2,5-dimethoxypyridine with 1-amino-propanol using palladium-catalyzed cross-coupling reactions. This approach offers greater flexibility in terms of functional group compatibility and can be adapted to produce derivatives with varying substituents on the pyridine ring.
Biological Activities
2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol has demonstrated a range of biological activities that make it a valuable compound for pharmaceutical research. One of its key properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have shown that this compound effectively inhibits the activity of protein kinases, which are crucial enzymes in cell signaling pathways associated with cancer and inflammatory diseases.
In addition to its enzymatic inhibition properties, 2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol has also shown promising anti-inflammatory effects. Preclinical studies have demonstrated its ability to reduce inflammation in animal models of arthritis and other inflammatory conditions. The compound's anti-inflammatory activity is attributed to its ability to modulate the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
Clinical Applications and Research Advancements
The potential therapeutic applications of 2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol have been explored in several preclinical studies and early-stage clinical trials. One notable area of research is its use as a potential treatment for cancer. Studies have shown that this compound can selectively inhibit the growth of cancer cells while sparing normal cells, making it an attractive candidate for targeted cancer therapy.
In addition to cancer therapy, there is growing interest in using 2-amino-2-(2,5-dimethoxypyridin-4-y)propan-l-oI for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and promote neurogenesis, which are critical factors in the progression of these diseases.
Conclusion
In conclusion, 2-amino--(,-dimethoxypn-idn-)pran--oI (CAS No. 0), with its unique chemical structure and diverse biological activities, represents a promising compound for further research and development in the pharmaceutical industry. Its potential applications in cancer therapy, anti-inflammatory treatments, and neurodegenerative disease management highlight its significance as a novel therapeutic agent. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it is likely to play an increasingly important role in future drug discovery efforts.
2228381-13-1 (2-amino-2-(2,5-dimethoxypyridin-4-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)